(1-Methoxypropan-2-yl)[(trimethyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 1-methoxy-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]propan-2-amine
• InChI: InChI=1S/C11H21N3O/c1-8(7-15-5)12-6-11-9(2)13-14(4)10(11)3/h8,12H,6-7H2,1-5H3
• InChI Key: GDPUISLANPSVKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CNC(C)COC

Description

(1-Methoxypropan-2-yl)[(trimethyl-1H-pyrazol-4-yl)methyl]amine is a chemical compound with the molecular formula C11H21N3O and a molecular weight of 211.30 g/mol . This compound is primarily used for research purposes and is known for its unique structure, which includes a methoxypropan-2-yl group and a trimethyl-1H-pyrazol-4-yl group.

Preparation Methods

The synthesis of (1-Methoxypropan-2-yl)[(trimethyl-1H-pyrazol-4-yl)methyl]amine typically involves a multi-step process. One common method includes the reaction of 1-methoxypropan-2-ol with trimethyl-1H-pyrazole-4-carbaldehyde in the presence of a suitable base to form the desired product . Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

(1-Methoxypropan-2-yl)[(trimethyl-1H-pyrazol-4-yl)methyl]amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

(1-Methoxypropan-2-yl)[(trimethyl-1H-pyrazol-4-yl)methyl]amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of (1-Methoxypropan-2-yl)[(trimethyl-1H-pyrazol-4-yl)methyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in metabolic and signaling pathways .

Comparison with Similar Compounds

(1-Methoxypropan-2-yl)[(trimethyl-1H-pyrazol-4-yl)methyl]amine can be compared with similar compounds such as:

• (1-Methoxypropan-2-yl)[(dimethyl-1H-pyrazol-4-yl)methyl]amine
• (1-Methoxypropan-2-yl)[(ethyl-1H-pyrazol-4-yl)methyl]amine
• (1-Methoxypropan-2-yl)[(methyl-1H-pyrazol-4-yl)methyl]amine

These compounds share a similar core structure but differ in the substituents attached to the pyrazole ring, which can influence their chemical properties and reactivity .